Cas no 864274-04-4 (2-methyl-1,3-benzoxazole-6-carbaldehyde)
864274-04-4 structure
Product Name:2-methyl-1,3-benzoxazole-6-carbaldehyde
CAS No:864274-04-4
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD20528168
CID:1025505
PubChem ID:21333989
Update Time:2024-12-09
2-methyl-1,3-benzoxazole-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylbenzo[d]oxazole-6-carbaldehyde
- 2-methyl-1,3-benzoxazole-6-carbaldehyde
- 2-methyl-6-Benzoxazolecarboxaldehyde
- ICPRUGIXGJLQHU-UHFFFAOYSA-N
- 2-methyl-benzooxazole-6-carbaldehyde
- 3531AC
- 6-Benzoxazolecarboxaldehyde, 2-methyl-
- 2-Methylbenzo[d]oxazole-6-carboxaldehyde
- 2-Methyl-6-benzoxazolecarboxaldehyde (ACI)
- 2-Methyl-1,3-benzoxazole-6-carboxaldehyde
- EN300-5714835
- SCHEMBL4242492
- Z1322794612
- SY242089
- 864274-04-4
- AKOS016006741
- DS-18239
- CS-0019334
- DTXSID10612592
- DA-25819
- 2-Methylbenzoxazole-6-carbaldehyde
- MFCD20528168
-
- MDL: MFCD20528168
- Inchi: 1S/C9H7NO2/c1-6-10-8-3-2-7(5-11)4-9(8)12-6/h2-5H,1H3
- InChI Key: ICPRUGIXGJLQHU-UHFFFAOYSA-N
- SMILES: O=CC1C=C2C(N=C(C)O2)=CC=1
Computed Properties
- Exact Mass: 161.047678466g/mol
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1
- XLogP3: 1.6
2-methyl-1,3-benzoxazole-6-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
2-methyl-1,3-benzoxazole-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A192174-100mg |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 100mg |
$39.0 | 2025-04-16 | |
| Ambeed | A192174-250mg |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 250mg |
$63.0 | 2025-04-16 | |
| Ambeed | A192174-1g |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 1g |
$192.0 | 2025-04-16 | |
| Alichem | A081001718-250mg |
2-Methylbenzo[d]oxazole-6-carboxaldehyde |
864274-04-4 | 98% | 250mg |
$2906.46 | 2023-08-31 | |
| Alichem | A081001718-1g |
2-Methylbenzo[d]oxazole-6-carboxaldehyde |
864274-04-4 | 98% | 1g |
$6862.48 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZP678-50mg |
2-methyl-1,3-benzoxazole-6-carbaldehyde |
864274-04-4 | 97% | 50mg |
319.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZP678-200mg |
2-methyl-1,3-benzoxazole-6-carbaldehyde |
864274-04-4 | 97% | 200mg |
1013.0CNY | 2021-07-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226185-100mg |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 100mg |
¥243.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226185-250mg |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 250mg |
¥420.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226185-1g |
2-Methylbenzo[d]oxazole-6-carbaldehyde |
864274-04-4 | 97% | 1g |
¥1300.0 | 2024-04-18 |
2-methyl-1,3-benzoxazole-6-carbaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
864274-04-4 (2-methyl-1,3-benzoxazole-6-carbaldehyde) Related Products
- 13452-14-7(2-Methyl-1,3-benzoxazole-6-carboxylic acid)
- 19219-98-8(2,5,6-Trimethylbenzoxazole)
- 72987-33-8(Methanone,(2-methyl-6-benzoxazolyl)phenyl-)
- 27395-93-3(4-(1,3-benzoxazol-2-yl)benzaldehyde)
- 5676-58-4(2,5-Dimethylbenzoxazole)
- 67563-00-2(2-phenyl-1,3-benzoxazole-6-carbaldehyde)
- 202195-57-1(6-Benzoxazolecarbonylchloride, 2-methyl-)
- 61309-99-7(2-Methyl-6-phenylbenzoxazole)
- 53012-61-6(Benzoxazole,2,6-dimethyl-)
- 141581-19-3(Benzaldehyde,3-(2-benzoxazolyl)-)
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